Calcium picrate
Calcium picrate
Brand Name:
Vulcanchem
CAS No.:
16824-78-5
VCID:
VC21071575
InChI:
InChI=1S/2C6H3N3O7.Ca/c2*10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16;/h2*1-2,10H;/q;;+2/p-2
SMILES:
C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-].C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-].[Ca+2]
Molecular Formula:
C12H4CaN6O14
Molecular Weight:
496.27 g/mol
Calcium picrate
CAS No.: 16824-78-5
Cat. No.: VC21071575
Molecular Formula: C12H4CaN6O14
Molecular Weight: 496.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 16824-78-5 |
|---|---|
| Molecular Formula | C12H4CaN6O14 |
| Molecular Weight | 496.27 g/mol |
| IUPAC Name | calcium;2,4,6-trinitrophenolate |
| Standard InChI | InChI=1S/2C6H3N3O7.Ca/c2*10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16;/h2*1-2,10H;/q;;+2/p-2 |
| Standard InChI Key | IMPNEEMVYLGDTR-UHFFFAOYSA-L |
| SMILES | C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-].C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-].[Ca+2] |
| Canonical SMILES | C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-].C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-].[Ca+2] |
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